molecular formula C19H23N3O B8657623 1-Methyl-7-(5-phenoxypyridin-3-yl)-1,7-diazaspiro[4.4]nonane CAS No. 646055-71-2

1-Methyl-7-(5-phenoxypyridin-3-yl)-1,7-diazaspiro[4.4]nonane

Cat. No.: B8657623
CAS No.: 646055-71-2
M. Wt: 309.4 g/mol
InChI Key: YVYIISOHXBZKGQ-UHFFFAOYSA-N
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Description

1-Methyl-7-(5-phenoxypyridin-3-yl)-1,7-diazaspiro[4.4]nonane is a useful research compound. Its molecular formula is C19H23N3O and its molecular weight is 309.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

646055-71-2

Molecular Formula

C19H23N3O

Molecular Weight

309.4 g/mol

IUPAC Name

1-methyl-7-(5-phenoxypyridin-3-yl)-1,7-diazaspiro[4.4]nonane

InChI

InChI=1S/C19H23N3O/c1-21-10-5-8-19(21)9-11-22(15-19)16-12-18(14-20-13-16)23-17-6-3-2-4-7-17/h2-4,6-7,12-14H,5,8-11,15H2,1H3

InChI Key

YVYIISOHXBZKGQ-UHFFFAOYSA-N

Canonical SMILES

CN1CCCC12CCN(C2)C3=CC(=CN=C3)OC4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirring solution of 7-(5-phenoxy-3-pyridyl)-1,7-diazaspiro[4.4]nonane (420 mg, 1.42 mmol) in 37% aqueous solution of formaldehyde (5 mL) was added 98% formic acid (3 mL) under nitrogen. The reaction mixture was heated to reflux for 8 h. The reaction mixture was cooled to room temperature, then basified with saturated aqueous sodium bicarbonate to pH 8-9 and extracted with chloroform (4×15 mL). The combined chloroform extracts were dried (Na2SO4), filtered and concentrated by rotary evaporation to afford a thick brown viscous liquid. This was distilled using a Kugelrohr apparatus (2 mm, 180° C.) to give a very pale cream-colored syrup (400 mg, 90.9%).
Quantity
420 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Yield
90.9%

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